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Abstract
Nodinitib-1, also known as ML-130 or CID-1088438, is a potent and selective inhibitor of the

Nucleotide-binding Oligomerization Domain-containing protein 1 (NOD1).[1][2] As a key sensor

in the innate immune system, NOD1 recognizes bacterial peptidoglycans, triggering signaling

cascades that lead to the activation of NF-κB and MAPK pathways and subsequent

inflammatory responses.[3][4] Nodinitib-1 serves as a valuable chemical probe for

investigating the roles of NOD1 in various physiological and pathological processes, including

infectious and inflammatory diseases.[1][5] This document provides detailed protocols for the

preparation of Nodinitib-1 solutions using Dimethyl Sulfoxide (DMSO), along with its

physicochemical properties, storage recommendations, and established experimental

applications.

Physicochemical Properties and Storage
Nodinitib-1 is a cell-permeable aminobenzimidazole compound.[6] It is supplied as a

crystalline solid and should be handled with appropriate safety precautions.[3]
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Property Value Reference

Synonyms ML-130, CID-1088438 [3][7]

Molecular Formula C₁₄H₁₃N₃O₂S [3]

Molecular Weight 287.34 g/mol [1]

Purity ≥95% [3][7]

Appearance Crystalline solid [3]

Storage (Solid) -20°C for ≥ 4 years [3][7]

Storage (in DMSO)
1 year at -80°C, 1 month at

-20°C
[1]

Nodinitib-1 Solution Preparation with DMSO
DMSO is the recommended solvent for preparing stock solutions of Nodinitib-1 due to its high

solubility.[3][8] It is crucial to use anhydrous (fresh) DMSO, as moisture can reduce the

solubility of the compound.[1][9]

Solubility Data
Solvent Approximate Solubility Reference

DMSO 13 mg/mL (~45 mM) [3][7]

DMSO 57 mg/mL (~198 mM) [1]

DMSO up to 100 mM

Dimethylformamide (DMF) ~20 mg/mL [3]

Ethanol up to 10 mM

Aqueous Buffers Sparingly soluble [3]

Note: The variability in reported DMSO solubility may be due to differences in purity,

temperature, and the specific source of the compound and solvent. It is recommended to start

with a lower concentration and gently warm or sonicate to aid dissolution if needed.[10]
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Protocol for Preparing a 10 mM Stock Solution in DMSO
Materials:

Nodinitib-1 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Analytical balance

Procedure:

Calculate the required mass of Nodinitib-1:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 0.010 mol/L x 0.001 L x 287.34 g/mol = 2.8734 mg

Weigh Nodinitib-1:

Carefully weigh out approximately 2.87 mg of Nodinitib-1 powder and place it in a sterile

microcentrifuge tube.

Add DMSO:

Add 1 mL of anhydrous DMSO to the tube containing the Nodinitib-1.

Dissolve the compound:

Vortex the solution until the Nodinitib-1 is completely dissolved. Gentle warming (e.g., in a

37°C water bath) or brief sonication can be used to facilitate dissolution if necessary.
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Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.[1]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 1 year).[1]

Experimental Protocols and Applications
Nodinitib-1 is a selective inhibitor of NOD1-dependent NF-κB and MAPK signaling, with a

reported IC₅₀ of approximately 0.56 to 0.6 µM.[1][3][11] It exhibits significant selectivity over

NOD2.[1]

NOD1 Signaling Pathway and Inhibition by Nodinitib-1
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NF-κB Reporter Assay Workflow

Seed HEK293T cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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